![molecular formula C17H12FN3O2S3 B2629743 4-fluoro-N-(2-((2-(methylthio)benzo[d]thiazol-6-yl)amino)-2-oxoethanethioyl)benzamide CAS No. 477557-58-7](/img/structure/B2629743.png)
4-fluoro-N-(2-((2-(methylthio)benzo[d]thiazol-6-yl)amino)-2-oxoethanethioyl)benzamide
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Overview
Description
4-fluoro-N-(2-((2-(methylthio)benzo[d]thiazol-6-yl)amino)-2-oxoethanethioyl)benzamide is a useful research compound. Its molecular formula is C17H12FN3O2S3 and its molecular weight is 405.48. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
- Research has demonstrated the synthesis and antimicrobial activity of fluorobenzamides containing thiazole and thiazolidine derivatives. These compounds, including variants with a fluorine atom at the 4th position of the benzoyl group, showed promising antimicrobial properties against a range of bacteria and fungi. The presence of the fluorine atom was essential for enhancing antimicrobial activity (Desai, Rajpara, & Joshi, 2013).
Radiotracer Development for Molecular Imaging
- The synthesis of fluorine-labeled compounds for use as radiotracers in molecular imaging has been explored. One study described the radiosynthesis of a cyclin-dependent kinase-2 inhibitor as a potential radiotracer for positron emission tomography (PET), highlighting the application of fluorinated compounds in the diagnosis and study of diseases at the molecular level (Svensson et al., 2011).
Anticancer and Anti-HIV Activity
- Fluorine-substituted 1,2,4-triazinones have been synthesized and evaluated for their anti-HIV-1 and CDK2 inhibition activities. This research indicates the potential of fluorine-containing compounds in developing treatments for HIV and cancer (Makki, Abdel-Rahman, & Khan, 2014).
Novel Antimicrobial Agents
- Synthesis of new fluorine-containing thiadiazolotriazinones has shown potential antibacterial activity. The inclusion of fluorine and other pharmacophores in these compounds suggests a promising approach to developing new antibacterial agents (Holla, Bhat, & Shetty, 2003).
Mechanism of Action
Target of Action
Thiazoles, which is a class of compounds that “4-fluoro-N-(2-((2-(methylthio)benzo[d]thiazol-6-yl)amino)-2-oxoethanethioyl)benzamide” belongs to, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities
Mode of Action
The mode of action of thiazoles can vary greatly depending on their specific structure and the biological target they interact with. Some thiazoles have been found to have cytotoxic activity, suggesting they may interact with cellular targets to induce cell death .
Biochemical Pathways
The biochemical pathways affected by thiazoles can also vary widely. For example, some thiazoles have been found to have antioxidant activity, suggesting they may interact with pathways involved in oxidative stress .
Result of Action
The molecular and cellular effects of thiazoles can include effects on cell viability, inflammation, pain perception, and more, depending on their specific targets .
properties
IUPAC Name |
4-fluoro-N-[2-[(2-methylsulfanyl-1,3-benzothiazol-6-yl)amino]-2-oxoethanethioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12FN3O2S3/c1-25-17-20-12-7-6-11(8-13(12)26-17)19-15(23)16(24)21-14(22)9-2-4-10(18)5-3-9/h2-8H,1H3,(H,19,23)(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUEPLLANRKMREJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=C(S1)C=C(C=C2)NC(=O)C(=S)NC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12FN3O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
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